3-Oxo-1-methylquinuclidinium iodide

• CAS No.: 6659-51-4
• Product Name: 3-Oxo-1-methylquinuclidinium iodide
• Molecular Formula: C8H14INO
• Molecular Weight: 267.11 g/mol
• IUPAC Name: 1-methyl-1-azoniabicyclo[2.2.2]octan-3-one;iodide
• Standard InChI: InChI=1S/C8H14NO.HI/c1-9-4-2-7(3-5-9)8(10)6-9;/h7H,2-6H2,1H3;1H/q+1;/p-1
• Standard InChIKey: SVZAZASMEQJJMZ-UHFFFAOYSA-M
• SMILES: C[N+]12CCC(CC1)C(=O)C2.[I-]
• Canonical SMILES: C[N+]12CCC(CC1)C(=O)C2.[I-]
• Description: a potent inhibitor of high-affinity choline uptake (HAChU) in synaptosomes; acetylcholine synthesis inhibitor; weak penetration of biological membranes.Quinicludine derivative,, synthetic.
• Synonyms: 3-quinuclidon methoiodide; 1-methyl-3-oxoquinuclidium iodide.
• Reference: - Dahlbom R. et al., /Cell Mol. Basis Cholinergic Funct./, Dowdall M. J. and Hawthorne J. N. Eds., Horwood, Chichester U.K., (1987) 347-354- Sterling et al., /Inhibition of high-affinity choline uptake and acetylcholine synthesis by quinuclidinyl and hemicholinium derivatives/, J. Neurochem.(1986). 46(14):1170-1175- Doukas P.H. et al., ibid, 355-1175- Baltzod F. et al., Biochem. Pharm. (1980). 29(18):2413-2416- Tamaru M. et al., Brain Res (1988). 473(2):205-226- Dowdall M.J. et al., in Cholinergic mechanisms and Psycopharmacology, Ed. D.J.Jenden, Plenum Press, N-Y, (1978). 359
• PubChem Compound: 201716
• Last Modified: Nov 11 2021